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Compound Name: Cyclooctane-d16

CAS No.: 92204-03-0

Cat. No.: B1429354

Get Quote

Introduction: The Role of Isotopic Labeling in
Modern Science
In the landscape of modern chemical and pharmaceutical research, the strategic substitution of

hydrogen with its stable heavy isotope, deuterium (²H or D), is a cornerstone of precise

analytical measurement. Cyclooctane-d16, the perdeuterated isotopologue of cyclooctane,

exemplifies the utility of this strategy. As a non-polar, saturated hydrocarbon, its applications

span from providing an inert spectroscopic environment to serving as a high-fidelity internal

standard for quantitative analysis. This guide provides an in-depth exploration of Cyclooctane-
d16, offering technical insights into its properties, synthesis, and critical applications for

researchers, chemists, and drug development professionals.

Section 1: Core Chemical Identity
The unambiguous identification of a chemical entity is paramount for experimental

reproducibility and regulatory compliance. Cyclooctane-d16 is defined by a specific set of

identifiers that distinguish it from its proteo analog and other chemical substances. The "-d16"
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designation signifies that all sixteen hydrogen atoms in the parent cyclooctane molecule have

been replaced with deuterium.

Table 1: Chemical Identifiers for Cyclooctane-d16

Identifier Value Source

CAS Number 92204-03-0 [1][2][3][4][5][6]

IUPAC Name
1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-

hexadecadeuteriocyclooctane
[1][2][4]

Molecular Formula C₈D₁₆ [3][5][7]

Molecular Weight 128.31 g/mol [2][3][5][7][8]

InChI

InChI=1S/C8H16/c1-2-4-6-8-7-

5-3-1/h1-

8H2/i1D2,2D2,3D2,4D2,5D2,6

D2,7D2,8D2

[1][2][4][8]

InChIKey
WJTCGQSWYFHTAC-

SADLKCKLSA-N
[2][4][8]

Canonical SMILES C1CCCCCCC1 [2][9]

Isomeric SMILES

[2H]C1(C(C(C(C(C(C(C1([2H])

[2H])([2H])[2H])([2H])[2H])

([2H])[2H])([2H])[2H])([2H])

[2H])([2H])[2H])[2H]

[1][2]

Common Synonyms

Cyclooctane-D16,

Perdeuterocyclooctane,

Octamethylene-d16

[1][3]

| Unlabeled CAS No. | 292-64-8 |[1][3][10][11] |

Section 2: Physicochemical Properties and the
Isotopic Effect
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The substitution of protium with deuterium imparts subtle but significant changes to the

physicochemical properties of the molecule. These differences arise from the greater mass of

the deuterium nucleus, which leads to a lower zero-point energy and stronger C-D bonds

compared to C-H bonds.

One of the most notable differences is in density. The 14.3% increase in molecular weight from

cyclooctane (112.22 g/mol ) to Cyclooctane-d16 (128.31 g/mol ) translates to a proportional

increase in density, a direct manifestation of the kinetic isotope effect at the macroscopic level.

[2] Other physical properties, such as melting and boiling points, show minimal deviation,

indicating that the intermolecular forces governing phase transitions are largely unaffected by

deuteration.[12]

Table 2: Physicochemical Properties of Cyclooctane-d16 vs. Cyclooctane

Property Cyclooctane-d16 Cyclooctane Source

Appearance Colorless liquid/oil Colorless liquid [2][13]

Odor Camphoraceous Camphoraceous [2][7]

Density (@ 25 °C) 0.951 g/mL 0.834 g/mL [2][8][13]

Melting Point 10–12 °C 14.5 °C [8][13]

Boiling Point 151 °C 151.2 °C [8][13]

Solubility

Insoluble in water;

slightly soluble in

chloroform, ethyl

acetate

7.90 mg/L in water [2][7][13]

| Isotopic Purity | Typically ≥98 atom % D | N/A |[3][7][8] |

Section 3: Synthesis and Isotopic Purity
The synthesis of Cyclooctane-d16 is typically achieved via the catalytic deuteration of a

suitable C8 precursor, most commonly 1,5-cyclooctadiene (COD). This process is analogous to

catalytic hydrogenation but utilizes deuterium gas (D₂) as the isotopic source.
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The foundational chemistry for producing the cyclooctane skeleton involves the nickel-

catalyzed dimerization of butadiene to form 1,5-cyclooctadiene.[7] This diene is then subjected

to catalytic reduction. To achieve perdeuteration, the hydrogenation is performed under an

atmosphere of high-purity deuterium gas using a heterogeneous catalyst.

Representative Synthesis Workflow

Step 1: Dimerization

Step 2: Catalytic Deuteration

Butadiene (2 eq.)

Ni(0) Catalyst
(e.g., Ni(cod)₂)

1,5-Cyclooctadiene (COD)

1,5-Cyclooctadiene (COD)

Purification

Catalyst (e.g., Pd/C)
Deuterium Gas (D₂)

Cyclooctane-d16
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Click to download full resolution via product page

Caption: General synthesis route for Cyclooctane-d16.

Experimental Protocol: Catalytic Deuteration of 1,5-
Cyclooctadiene
This protocol is a representative methodology based on established principles of catalytic

hydrogenation.

Catalyst Preparation: In a high-pressure reaction vessel (autoclave) purged with argon, add

1,5-cyclooctadiene and a suitable solvent (e.g., ethyl acetate). Add a catalytic amount (e.g.,

1-5 mol%) of a hydrogenation catalyst, such as Palladium on carbon (10% Pd/C).

System Purge: Seal the vessel and purge the system multiple times with nitrogen or argon

gas to remove all oxygen, followed by several purges with deuterium gas (D₂).

Reaction: Pressurize the vessel with D₂ gas to the desired pressure (e.g., 50-200 psi). Stir

the reaction mixture vigorously at room temperature or with gentle heating (e.g., 30-50 °C).

Monitoring: Monitor the reaction progress by observing the uptake of D₂ gas. The reaction is

complete when gas uptake ceases.

Workup: Carefully vent the excess D₂ gas. Filter the reaction mixture through a pad of celite

to remove the heterogeneous catalyst.

Purification: Remove the solvent from the filtrate under reduced pressure. The resulting

crude Cyclooctane-d16 can be purified by distillation to yield the final product with high

chemical and isotopic purity.

Causality: The choice of a heterogeneous catalyst like Pd/C is crucial for its high activity and

ease of removal post-reaction. The system must be free of oxygen to prevent catalyst

deactivation and potential safety hazards. Using high-purity D₂ gas and ensuring complete

reaction is essential to achieve high isotopic enrichment (e.g., >98 atom % D), which is a

critical quality attribute for its primary applications.
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Section 4: Applications in Advanced Analytical
Techniques
The utility of Cyclooctane-d16 is most pronounced in NMR spectroscopy and mass

spectrometry, where its unique isotopic composition provides distinct advantages.

Nuclear Magnetic Resonance (NMR) Spectroscopy
In ¹H NMR, the overwhelming signal from a standard proteo solvent would obscure the signals

from the analyte. By using a deuterated solvent like Cyclooctane-d16, the solvent becomes

effectively "invisible" in the proton spectrum.[1][4]

Core Functions in NMR:

Minimizing Solvent Interference: Deuterium resonates at a much different frequency than

protons, eliminating large solvent peaks from the ¹H spectrum.[1]

Enabling the Deuterium Lock: Modern spectrometers use the deuterium signal from the

solvent to stabilize, or "lock," the magnetic field, correcting for drift and ensuring high spectral

resolution over time.[1]

Providing a Chemical Shift Reference: The small, residual proteo signal of the solvent (e.g.,

CHD₁₅) provides a sharp peak at a known chemical shift, which can be used for accurate

calibration of the spectrum.[1]

Experimental Protocol: NMR Sample Preparation
Glassware Preparation: Dry a clean NMR tube and a small sample vial at ~150 °C for

several hours and cool under an inert atmosphere (e.g., in a desiccator or under a stream of

nitrogen) to minimize water contamination.[2]

Sample Weighing: Accurately weigh 5-25 mg of the analyte for a ¹H NMR spectrum into the

prepared vial.

Solvent Addition: Using a clean, dry pipette, add approximately 0.6-0.7 mL of Cyclooctane-
d16 to the vial.
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Dissolution: Gently swirl or vortex the vial to fully dissolve the analyte. Avoid vigorous

shaking, which can introduce contaminants from the cap.[2]

Transfer: Transfer the solution to the NMR tube using a glass Pasteur pipette. If any solid

particulates are present, filter the solution through a small plug of glass wool in the pipette.

Capping and Analysis: Cap the NMR tube, wipe the outside clean, and place it in the

spectrometer for analysis.

Weigh Analyte
(5-25 mg)

Add Cyclooctane-d16
(~0.6 mL)

Dissolve Sample
(Vortex)

Transfer to
NMR Tube

Insert into
Spectrometer

Click to download full resolution via product page

Caption: Workflow for preparing an NMR sample with Cyclooctane-d16.

Isotope Dilution Mass Spectrometry (IDMS)
Cyclooctane-d16 is an ideal internal standard (IS) for the quantification of unlabeled

cyclooctane or structurally similar non-polar analytes using GC-MS or LC-MS. The principle of

IDMS relies on the addition of a known quantity of the stable isotope-labeled standard to a

sample containing an unknown quantity of the analyte.[8]

Why it Works: Because the deuterated standard is chemically almost identical to the analyte, it

co-elutes during chromatography and experiences the same extraction efficiency and ionization

suppression/enhancement effects in the mass spectrometer.[8] By measuring the response

ratio of the analyte's mass ion to the internal standard's mass ion, these variations are

canceled out, leading to highly accurate and precise quantification.[8]
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Caption: The principle of Isotope Dilution Mass Spectrometry (IDMS).

Applications in Material Science
In material science, Cyclooctane-d16 serves as a probe for studying the structure and

dynamics of polymers and self-assembling systems.[12] Techniques like neutron scattering and

solid-state NMR are sensitive to the difference between hydrogen and deuterium, allowing

researchers to selectively "highlight" and investigate the behavior of polymer segments that

incorporate the deuterated cyclooctane moiety.[12]
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Section 5: Safety, Handling, and Storage
As a flammable hydrocarbon, Cyclooctane-d16 requires appropriate handling and storage

procedures.

Safety: It is classified as a Flammable Liquid, Category 3 (H226: Flammable liquid and

vapor).[4] All handling should be performed in a well-ventilated area, away from ignition

sources. Standard personal protective equipment (gloves, safety glasses, lab coat) should

be worn.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated

for flammable liquids. Due to its hygroscopic nature (tendency to absorb moisture), it is

advisable to handle the solvent under an inert atmosphere like dry nitrogen or argon to

prevent contamination with water, which can be detrimental for NMR applications.[4]

Stability: The compound is stable if stored under the recommended conditions. It is good

practice to re-analyze the chemical purity after prolonged storage (e.g., three years) before

use.[3]

Conclusion
Cyclooctane-d16 is more than just a deuterated solvent; it is a precision tool that enables

clarity and accuracy in advanced scientific research. Its well-defined chemical identity,

predictable physical properties, and critical role in NMR and mass spectrometry make it an

indispensable compound in the modern laboratory. By understanding the principles behind its

synthesis and application, researchers in chemistry and drug development can leverage

Cyclooctane-d16 to achieve robust, reproducible, and highly accurate results.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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